Cas no 492722-94-8 (Pentanamide,4-methyl-2-[[(3-phenyl-5-isoxazolyl)methyl](phenylmethyl)amino]-)

• Product Name: Pentanamide,4-methyl-2-[[(3-phenyl-5-isoxazolyl)methyl](phenylmethyl)amino]-
• CAS No: 492722-94-8
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 1519489
• Update Time: 2024-08-24

Pentanamide,4-methyl-2-[[(3-phenyl-5-isoxazolyl)methyl](phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,4-methyl-2-[[(3-phenyl-5-isoxazolyl)methyl](phenylmethyl)amino]-
• Pentanamide, 4-methyl-2-[[(3-phenyl-5-isoxazolyl)methyl](phenylmethyl)amino]-

• Inchi： 1S/C23H27N3O2/c1-17(2)13-22(23(24)27)26(15-18-9-5-3-6-10-18)16-20-14-21(25-28-20)19-11-7-4-8-12-19/h3-12,14,17,22H,13,15-16H2,1-2H3,(H2,24,27)
• InChI Key： NRFHMHCIEHJQAT-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N(CC1ON=C(C2=CC=CC=C2)C=1)CC1=CC=CC=C1)CC(C)C

Computed Properties

• Exact Mass: 377.21051

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 554.2±50.0 °C(Predicted)
• PSA: 72.36
• pka: 15.98±0.50(Predicted)